Methyl 4-iodo-3-nitrophenylcarbamate

• Molecular Formula: C8H7IN2O4
• Molecular Weight: 322.06 g/mol
• IUPAC Name: methyl N-(4-iodo-3-nitrophenyl)carbamate
• InChI: InChI=1S/C8H7IN2O4/c1-15-8(12)10-5-2-3-6(9)7(4-5)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key: GKHMLCISYFKLSF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC(=C(C=C1)I)[N+](=O)[O-]

Description

Methyl 4-iodo-3-nitrophenylcarbamate is a useful research compound. Its molecular formula is C8H7IN2O4 and its molecular weight is 322.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a cooled (0° C.), yellow suspension of 4-iodo-3-nitroaniline (8.46 g, 32.0 mmol) in DCM (320 mL) and pyridine (2.85 mL, 35.2 mmol) was added methyl chloroformate (2.61 mL, 33.6 mmol) dropwise. The reaction mixture turned to light yellow solution and stirring was continued for 1.5 h. After 1.5 h, the reaction mixture was diluted with DCM, washed with saturated NaHCO3 solution followed by brine. The organic layers were dried over MgSO4, filtered and concentrated to obtain a residue. The residue was then dissolved in DCM (˜100 mL), then hexane (600 mL) was added to give a yellow suspension. The above suspension was filtered and the filtered solid was rinsed with hexane and air-dried to obtain the desired product as yellow solid (10.3 g, 100%). MS (ESI) m/z: 321.3 (M−H)+.

Synthesis routes and methods II

Procedure details

To a solution of 4-iodo-3-nitroaniline (1.320 g, 5 mmol) in DCM (50 mL) and pyridine (0.445 mL, 5.50 mmol) at 0° C. was added methyl chloroformate (0.407 mL, 5.25 mmol) dropwise. After stirring at 0° C. for 3 h, HPLC analysis showed the reaction to be complete. The reaction was then diluted with DCM, washed with brine and dried over MgSO4 to yield the crude product. The crude product was then dissolved in minimal DCM (˜20 mL) and hexane (200 mL) was added to give a yellow suspension. Filtered the solid rinsing with hexane and air-dried the solids to obtain a yellow solid as the desired product (1.51 g, 94%). MS (ESI) m/z: 322.9 (M+H)+.